4-{(Z)-[2-(2-chlorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}-2-methoxyphenyl 4-methylbenzenesulfonate

• IUPAC Name: [4-[(Z)-[2-(2-chlorophenyl)-5-oxo-1,3-oxazol-4-ylidene]methyl]-2-methoxyphenyl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C24H18ClNO6S/c1-15-7-10-17(11-8-15)33(28,29)32-21-12-9-16(14-22(21)30-2)13-20-24(27)31-23(26-20)18-5-3-4-6-19(18)25/h3-14H,1-2H3/b20-13-
• InChI Key: TUPXZXNFMHDVIT-MOSHPQCFSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=C(C=C2)C=C3C(=O)OC(=N3)C4=CC=CC=C4Cl)OC
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=C(C=C2)/C=C\3/C(=O)OC(=N3)C4=CC=CC=C4Cl)OC
• Molecular Formula: C24H18ClNO6S
• Molecular Weight: 483.9 g/mol

Description

4-{(Z)-[2-(2-chlorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}-2-methoxyphenyl 4-methylbenzenesulfonate is a complex organic compound with a unique structure that includes an oxazole ring, a chlorophenyl group, and a methoxyphenyl group

Preparation Methods

The synthesis of 4-{(Z)-[2-(2-chlorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}-2-methoxyphenyl 4-methylbenzenesulfonate typically involves multiple steps. The synthetic route often starts with the preparation of the oxazole ring, followed by the introduction of the chlorophenyl and methoxyphenyl groups. The final step involves the sulfonation to attach the 4-methylbenzenesulfonate group. The reaction conditions usually require specific catalysts and solvents to ensure high yield and purity .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxazole derivatives.

Reduction: Reduction reactions can modify the oxazole ring or the chlorophenyl group.

Substitution: The compound can participate in substitution reactions, particularly at the chlorophenyl group, where the chlorine atom can be replaced by other substituents. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions

Scientific Research Applications

4-{(Z)-[2-(2-chlorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}-2-methoxyphenyl 4-methylbenzenesulfonate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s structure allows it to interact with various biological molecules, making it useful in biochemical studies.

Medicine: It has potential therapeutic applications due to its ability to interact with specific molecular targets.

Industry: The compound can be used in the development of new materials with unique properties

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. The oxazole ring and the chlorophenyl group play crucial roles in binding to these targets, which can include enzymes, receptors, or other proteins. The methoxyphenyl group can enhance the compound’s binding affinity and specificity. The exact pathways involved depend on the specific application and target molecule .

Comparison with Similar Compounds

Similar compounds include other oxazole derivatives and chlorophenyl-containing molecules. Compared to these, 4-{(Z)-[2-(2-chlorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}-2-methoxyphenyl 4-methylbenzenesulfonate is unique due to its combination of functional groups, which confer specific chemical and biological properties. Some similar compounds are:

• 4-{(Z)-[2-(2-chlorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}phenyl 4-nitrobenzoate
• 4-{(Z)-[2-(2-chlorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}phenyl 4-bromobenzoate .

This article provides a comprehensive overview of 4-{(Z)-[2-(2-chlorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}-2-methoxyphenyl 4-methylbenzenesulfonate, highlighting its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds